Cas no 110129-24-3 (Dibenzo[c,e]thiepin-5-carboxamide,5,7-dihydro-N-methyl-, 6,6-dioxide)

• Product Name: Dibenzo[c,e]thiepin-5-carboxamide,5,7-dihydro-N-methyl-, 6,6-dioxide
• CAS No: 110129-24-3
• MF: C₁₆H₁₅NO₃S
• MW: 301.360203027725
• CID: 189732
• PubChem ID: 3066354
• Update Time: 2025-04-19

Dibenzo[c,e]thiepin-5-carboxamide,5,7-dihydro-N-methyl-, 6,6-dioxide Chemical and Physical Properties

Names and Identifiers

• Dibenzo[c,e]thiepin-5-carboxamide,5,7-dihydro-N-methyl-, 6,6-dioxide
• N-methyl-6,6-dioxo-5,7-dihydrobenzo[d][2]benzothiepine-5-carboxamide
• AC1MIBM5
• ACMC-20mcye
• AG-D-27368
• BRN 4501361
• CTK4A6789
• Dibenzo(c,e)thiepin-5-carboxamide, 5,7-dihydro-N-methyl-, 6,6-dioxide
• N-Methyl-6,6-dioxido-5,7-dihydrodibenzo(c,e)thiepin-5-carboxamide
• N-methyl-6,6-dioxido-5,7-dihydrodibenzo[c,e]thiepin-5-carboxamide
• N-methyl-6,6-dioxido-5,7-dihydrodibenzo< c,e> thiepin-5-carboxamide
• Oprea1_211296
• 110129-24-3
• DTXSID20911503
• N-Methyl-6,6-dioxo-6,7-dihydro-5H-6lambda~6~-dibenzo[c,e]thiepine-5-carboximidic acid

• Inchi： 1S/C16H15NO3S/c1-17-16(18)15-14-9-5-4-8-13(14)12-7-3-2-6-11(12)10-21(15,19)20/h2-9,15H,10H2,1H3,(H,17,18)
• InChI Key： MSOSRGKXOUYZDF-UHFFFAOYSA-N
• SMILES： S1(CC2C=CC=CC=2C2C=CC=CC=2C1C(NC)=O)(=O)=O

Computed Properties

• Exact Mass: 301.07735
• Monoisotopic Mass: 301.077264
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6
• XLogP3: 2.4

Experimental Properties

• Density: 1.307
• Boiling Point: 663.7°C at 760 mmHg
• Flash Point: 355.2°C
• Refractive Index: 1.615
• PSA: 63.24
• LogP: 3.99020